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Compound Name: Fasiglifam

Cat. No.: B1672068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for studying

the activation of G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid

Receptor 1 (FFAR1), using the selective agonist Fasiglifam (TAK-875).

Fasiglifam is a potent GPR40 agonist that enhances glucose-stimulated insulin secretion

(GSIS) from pancreatic β-cells.[1][2] This makes it a valuable tool for research into type 2

diabetes and the underlying mechanisms of insulin secretion. Fasiglifam acts as an ago-

allosteric modulator of GPR40.[3]

Quantitative Data Summary
The following table summarizes the in vitro potency of Fasiglifam in activating GPR40, as

determined by various functional assays.
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Assay Type Cell Line Parameter
Fasiglifam
(TAK-875)
Value

Reference

Inositol

Phosphate

Accumulation

CHO-hGPR40 EC50 72 nM [4]

Calcium

Mobilization
Not Specified EC50

3-30 µM

(concentration-

dependent

augmentation)

[4]

Insulin Secretion INS-1 833/15 EC50

0.001-10 µM

(dose-dependent

stimulation in the

presence of 10

mM glucose)

[4]

GPR40 Signaling Pathway
Activation of GPR40 by Fasiglifam initiates a signaling cascade through the Gαq subunit of its

associated G protein. This leads to the activation of phospholipase C (PLC), which in turn

hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3)

and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, triggering the

release of stored calcium ions (Ca2+) into the cytoplasm. This increase in intracellular calcium

is a critical step in promoting glucose-dependent insulin secretion from pancreatic β-cells.[3][5]
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GPR40 signaling pathway upon Fasiglifam activation.

Experimental Protocols
The following are detailed methodologies for key in vitro assays used to determine the potency

and efficacy of GPR40 agonists like Fasiglifam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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